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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitropyridine

Cat. No.: B041883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 2,6-Dichloro-3-nitropyridine (CAS No. 16013-85-7). Adherence to these

guidelines is paramount to ensure a safe laboratory environment and minimize exposure risks.

Hazard Identification and Health Effects
2,6-Dichloro-3-nitropyridine is a hazardous substance that can cause significant health

effects. It is classified as an irritant and a sensitizer.[1][2][3]

Summary of Health Hazards:
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Hazard Description

Skin Irritation Causes skin irritation.[1][2][3][4]

Eye Irritation
Causes serious eye irritation and may lead to

chemical conjunctivitis.[1][2][3][4]

Respiratory Irritation

Causes respiratory tract irritation.[1][2][3]

Inhalation may also cause delayed pulmonary

edema.[1][5]

Skin Sensitization
May cause an allergic skin reaction upon re-

exposure.[1][3][4]

Respiratory Sensitization

May cause sensitization by inhalation, leading to

inflammation of mucous membranes and

eczematous eruptions in rare cases.[1][5]

Ingestion

May cause gastrointestinal irritation with

symptoms such as nausea, vomiting, and

diarrhea.[1][5]

The toxicological properties of this substance have not been fully investigated.[1][5] Chronic

exposure may lead to delayed effects and allergic reactions in sensitive individuals.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory to prevent all routes

of exposure.
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PPE Category Specifications

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles conforming to OSHA's

eye and face protection regulations in 29 CFR

1910.133 or European Standard EN166.[1]

Skin Protection

Gloves: Wear appropriate protective gloves to

prevent skin exposure.[1] Nitrile gloves are

suitable for incidental contact, but for prolonged

handling, heavier-duty gloves should be

considered. Always inspect gloves for damage

before use and change them frequently.

Clothing: Wear appropriate protective clothing to

prevent skin exposure.[1] A standard lab coat

should be worn and fully buttoned. For larger

quantities or tasks with a higher risk of splashes,

a chemically resistant apron or coveralls are

recommended.

Respiratory Protection

All handling of solid 2,6-Dichloro-3-nitropyridine

or its solutions should be conducted in a

certified chemical fume hood to minimize dust

and vapor inhalation.[4] If a fume hood is not

available, a NIOSH/MSHA or European

Standard EN 149 approved respirator is

required.[1][4] A respiratory protection program

that meets OSHA's 29 CFR 1910.134 and ANSI

Z88.2 requirements or European Standard EN

149 must be followed whenever workplace

conditions warrant respirator use.[1]

Operational Plan: Handling and Storage
A systematic approach to handling and storing 2,6-Dichloro-3-nitropyridine is essential for

maintaining a safe laboratory environment.

Handling Procedures:
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Preparation:

Ensure the work area within a certified chemical fume hood is clean and uncluttered.

Verify that all necessary equipment, including a calibrated balance, appropriate glassware,

and spill containment materials, is readily accessible.

Confirm that an emergency eyewash station and safety shower are unobstructed and

operational.

Weighing and Transfer:

Perform all weighing and transfer operations within a chemical fume hood to control dust

and vapors.[4]

Use a spatula or other appropriate tools to handle the solid material, avoiding the creation

of dust.[1]

Keep the container tightly closed when not in use.[1][5]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[1][5]

Do not eat, drink, or smoke in the laboratory.[6][7]

Remove and wash contaminated clothing before reuse; destroy contaminated shoes.[1][5]

Storage:

Store in a tightly closed container.[1][5]

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents and strong bases.[1][4][5]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][5]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention.[1][5]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention. Do NOT use mouth-to-

mouth resuscitation.[1][5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

medical attention.[1][5]

Spill

Clean up spills immediately, observing all safety

precautions. Sweep up the solid material,

avoiding dust generation, and place it into a

suitable container for disposal.[1] Ensure

adequate ventilation.[1]

Disposal Plan
Proper disposal of 2,6-Dichloro-3-nitropyridine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[4][7][8] Do not allow the product to

enter drains, other waterways, or soil.[8]
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Contaminated Materials: Any materials that have come into contact with 2,6-Dichloro-3-
nitropyridine, such as gloves, weigh boats, and paper towels, must be considered

contaminated and disposed of as hazardous waste.

Workflow for Handling and Disposal
The following diagram outlines the logical workflow for the safe handling and disposal of 2,6-
Dichloro-3-nitropyridine.
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Workflow for Handling and Disposal of 2,6-Dichloro-3-nitropyridine

Preparation

Handling (in Fume Hood)

Post-Handling

Waste Disposal

Verify Fume Hood Operation

Assemble PPE

Prepare Spill Kit

Weigh and Transfer Chemical

Perform Experiment

Decontaminate Work Area

Segregate Chemical Waste

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly Segregate Contaminated Solid Waste

Store in Designated Waste Area

Label Waste Containers

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 2,6-Dichloro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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